1-(4-Ethoxyphenyl)-3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C19H20FN3O3/c1-2-26-17-8-6-14(7-9-17)21-19(25)22-15-11-18(24)23(12-15)16-5-3-4-13(20)10-16/h3-10,15H,2,11-12H2,1H3,(H2,21,22,25)
• InChI Key: WWUBAXMWVJMYQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2CC(=O)N(C2)C3=CC(=CC=C3)F
• Molecular Formula: C19H20FN3O3
• Molecular Weight: 357.4 g/mol
• CAS No.: 894029-98-2

Description

1-(4-Ethoxyphenyl)-3-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]urea, also known as EPU, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPU is a urea derivative that has been synthesized using a specific method and has unique biochemical and physiological effects.

Scientific Research Applications

Orexin Receptor Antagonism in Binge Eating

Research has revealed that compounds targeting orexin receptors, particularly Orexin-1 (OX1R) and Orexin-2 (OX2R) receptors, can significantly influence compulsive food consumption behaviors. A study evaluated the effects of selective OX1R and OX2R antagonists in a model of binge eating in female rats, indicating a major role of OX1R mechanisms in binge eating. These findings suggest that selective antagonism at OX1R could represent a novel pharmacological treatment for eating disorders with a compulsive component (Piccoli et al., 2012).

Applications in Organic Synthesis

A study on the synthesis of pyrimidine derivatives demonstrated the utility of certain urea compounds in organic synthesis. The research highlighted a regioselective condensation process involving ethyl 2-ethoxymethylidene-3-polyfluoroalkyl-3-oxopropionates and urea, leading to ethyl 3-polyfluoroalkyl-3-oxo-2-(ureidomethylidene)propionates under mild conditions. This method is significant for the synthesis of complex organic molecules (Goryaeva et al., 2009).

Electrochromic Materials

A study on urea-doped ZnO films as the electron transport layer for high efficiency inverted polymer solar cells demonstrates the potential of urea derivatives in enhancing the performance of solar cells. The incorporation of urea into ZnO electron transport layers resulted in significant improvements in power conversion efficiency, showcasing the versatility of urea compounds in materials science applications (Wang et al., 2018).